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Compound of Interest

Compound Name: SP600125

Cat. No.: B1683917 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling the c-Jun N-terminal kinase (JNK) inhibitor, SP600125. Adherence to

these protocols is critical for minimizing risk and ensuring the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
SP600125 is classified as a hazardous chemical that can cause skin and serious eye irritation,

as well as respiratory tract irritation.[1][2] Therefore, stringent adherence to PPE guidelines is

mandatory.

Summary of Required Personal Protective Equipment
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles or

face shield.

Prevents contact with eyes,

which can cause serious

irritation.[1][2][3]

Hand Protection
Compatible chemical-resistant

gloves.
Protects skin from irritation.[3]

Skin and Body Protection
Laboratory coat and other

protective clothing as needed.
Prevents skin contact.

Respiratory Protection

Use in a well-ventilated area. If

dust formation is likely, a

NIOSH-approved respirator is

required.

Avoid inhalation of dust or

aerosols.[2]

Operational Plan: From Receipt to Use
A systematic approach to handling SP600125 from the moment it arrives in the laboratory is

crucial for safety and efficacy.

Step-by-Step Handling Protocol

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the lyophilized powder at -20°C in a desiccated environment, protected from light.[4]

In its lyophilized form, the chemical is stable for up to 24 months.[4]

Preparation of Stock Solutions:

Handle the powder in a chemical fume hood to avoid dust inhalation.

To prepare a 25 mM stock solution, reconstitute 10 mg of SP600125 in 1.82 ml of DMSO.

[4]
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Ensure the solution is thoroughly mixed. Once in solution, it should be used within 3

months to prevent loss of potency.[4]

Aliquot the stock solution to avoid multiple freeze-thaw cycles.[4]

Use in Experiments:

Working concentrations can vary, but a typical pre-treatment is at 25-50 μM for 15-45

minutes.[4]

Always wear the appropriate PPE during experimental procedures.

Wash hands and any exposed skin thoroughly after handling.[1]

Emergency Procedures
In the event of accidental exposure or spillage, immediate and appropriate action is critical.

First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If

irritation persists, seek medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical advice.[1][3]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If

you feel unwell, call a poison center or doctor.[1]

[2][3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[1]
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Disposal Plan
Proper disposal of SP600125 and its containers is essential to prevent environmental

contamination and potential harm to others.

Waste Disposal Protocol

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1]

Do not allow the chemical to enter drains or waterways.

Experimental Workflow and Safety Diagram
To visualize the safe handling process, the following diagram outlines the key steps from

receiving the compound to its final disposal.
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SP600125 Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling of SP600125.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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